![molecular formula C14H15IN2O4S B3545982 N~1~-(2-furylmethyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B3545982.png)
N~1~-(2-furylmethyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~1~-(2-furylmethyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide, also known as L-703,606, is a selective antagonist of the tachykinin NK~1~ receptor. This compound has been studied extensively in the scientific community due to its potential therapeutic applications in various diseases.
Mechanism of Action
N~1~-(2-furylmethyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide selectively binds to the tachykinin NK~1~ receptor, blocking the binding of substance P, a neuropeptide involved in pain transmission and inflammation. This blockade results in the reduction of pain and inflammation in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain and inflammation in animal models of various diseases, including arthritis and neuropathic pain. It has also been demonstrated to modulate the immune system, leading to potential therapeutic applications in cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of N~1~-(2-furylmethyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide is its selectivity for the tachykinin NK~1~ receptor, which allows for targeted modulation of pain and inflammation. However, one limitation is its potential off-target effects, which may limit its use in certain experimental settings.
Future Directions
1. Investigate the potential therapeutic applications of N~1~-(2-furylmethyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide in cancer treatment.
2. Study the role of this compound in modulating the immune system and its potential use in autoimmune diseases.
3. Explore the potential of this compound in combination with other drugs for enhanced pain relief.
4. Investigate the potential of this compound in the treatment of depression and anxiety.
5. Study the pharmacokinetics and pharmacodynamics of this compound to optimize dosing and administration.
Scientific Research Applications
N~1~-(2-furylmethyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide has been studied for its potential therapeutic applications in various diseases, including depression, anxiety, and pain. It has also been investigated for its role in modulating the immune system and its potential use in cancer treatment.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(4-iodo-N-methylsulfonylanilino)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15IN2O4S/c1-22(19,20)17(12-6-4-11(15)5-7-12)10-14(18)16-9-13-3-2-8-21-13/h2-8H,9-10H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUIMANJLTUOTLX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)NCC1=CC=CO1)C2=CC=C(C=C2)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15IN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.